Cas no 2228163-38-8 (2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid)

• Product Name: 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid
• CAS No: 2228163-38-8
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6350907
• PubChem ID: 165716230
• Update Time: 2025-08-05

2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid
• 2228163-38-8
• EN300-1799811

• Inchi： 1S/C11H14O5/c1-3-7(11(14)15)6-4-8(12)10(13)9(5-6)16-2/h4-5,7,12-13H,3H2,1-2H3,(H,14,15)
• InChI Key： JTEHBUUMLCQXOB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C(C(=O)O)CC)O)O

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87Ų

Additional information on 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid

2-(3,4-Dihydroxy-5-methoxyphenyl)butanoic acid: A Comprehensive Overview

The compound with CAS No. 2228163-38-8, known as 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid, is a structurally unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its phenolic group attached to a butanoic acid backbone, making it a derivative of both aromatic and carboxylic acid moieties. The presence of multiple hydroxyl (-OH) groups and a methoxy (-OCH₃) substituent on the aromatic ring contributes to its complex chemical behavior and potential biological activity.

Recent studies have highlighted the antioxidant properties of 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid, particularly in the context of its ability to scavenge free radicals. This property makes it a promising candidate for applications in the food industry as a natural preservative or in the pharmaceutical sector as a potential therapeutic agent. Researchers have also explored its anti-inflammatory effects, which could be attributed to its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential role in managing inflammatory diseases.

The synthesis of 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid involves a multi-step process that typically begins with the preparation of the phenolic precursor. One common approach is the Friedel-Crafts acylation reaction, followed by hydrolysis to introduce the carboxylic acid group. The methoxy substitution is often achieved through nucleophilic aromatic substitution or through protection-deprotection strategies. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural perspective, the compound's aromatic ring is substituted with hydroxyl groups at positions 3 and 4, along with a methoxy group at position 5. This arrangement creates steric and electronic effects that influence its reactivity and solubility properties. The butanoic acid chain adds flexibility to the molecule, potentially enhancing its bioavailability when used as a drug candidate.

Emerging research has also explored the bioavailability and pharmacokinetics of this compound. Studies in animal models suggest that it exhibits moderate absorption when administered orally, with peak plasma concentrations achieved within 1-2 hours. Its elimination half-life is relatively short, indicating that frequent dosing may be necessary for sustained therapeutic effects. These findings are crucial for optimizing its use in clinical applications.

In terms of applications, 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid has shown promise in the development of functional foods and nutraceuticals due to its antioxidant and anti-inflammatory properties. Additionally, its ability to modulate cellular signaling pathways makes it a potential lead compound for drug discovery programs targeting chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Looking ahead, further research is needed to fully elucidate the molecular mechanisms underlying its biological activities. Collaborative efforts between chemists, pharmacologists, and biologists will be essential to unlock its full potential as a therapeutic agent. As interest in natural products continues to grow, compounds like 2-(3,4-dihydroxy-5-methoxyphenyl)butanoic acid are likely to play an increasingly important role in both academic research and industrial applications.